Cas no 78025-45-3 (1-Hexanone, 6-bromo-1-(2-furanyl)-)

1-Hexanone, 6-bromo-1-(2-furanyl)- structure
78025-45-3 structure
Product Name:1-Hexanone, 6-bromo-1-(2-furanyl)-
CAS No:78025-45-3
MF:C10H13BrO2
MW:245.113022565842
CID:535103
PubChem ID:20497556
Update Time:2025-04-19

1-Hexanone, 6-bromo-1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanone, 6-bromo-1-(2-furanyl)-
    • 6-bromo-1-(furan-2-yl)hexan-1-one
    • DTXSID90608115
    • 78025-45-3
    • Inchi: 1S/C10H13BrO2/c11-7-3-1-2-5-9(12)10-6-4-8-13-10/h4,6,8H,1-3,5,7H2
    • InChI Key: SDDDHMQVWRUWRI-UHFFFAOYSA-N
    • SMILES: BrCCCCCC(C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 244.00989
  • Monoisotopic Mass: 244.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21
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